Cas no 333341-31-4 (<br>3-[(3-Bromo-benzylidene)-amino]-2,5,6-trimethyl-3H-thieno[2,3-d]pyrimidin-4 -one)

• Product Name: <br>3-[(3-Bromo-benzylidene)-amino]-2,5,6-trimethyl-3H-thieno[2,3-d]pyrimidin-4 -one
• CAS No: 333341-31-4
• MF: C₁₆H₁₄BrN₃OS
• MW: 376.270861148834
• CID: 3062403
• PubChem ID: 6872330
• Update Time: 2025-10-31

<br>3-[(3-Bromo-benzylidene)-amino]-2,5,6-trimethyl-3H-thieno[2,3-d]pyrimidin-4 -one Chemical and Physical Properties

Names and Identifiers

• <br>3-[(3-Bromo-benzylidene)-amino]-2,5,6-trimethyl-3H-thieno[2,3-d]pyrimidin-4 -one
• 3-((3-Bromobenzylidene)amino)-2,5,6-trimethylthieno[2,3-d]pyrimidin-4(3H)-one
• AG-690/40756309
• 333341-31-4
• 3-[(3-bromobenzylidene)amino]-2,5,6-trimethylthieno[2,3-d]pyrimidin-4(3H)-one
• 3-[(E)-[(3-bromophenyl)methylidene]amino]-2,5,6-trimethyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 3-[(3-Bromo-benzylidene)-amino]-2,5,6-trimethyl-3H-thieno[2,3-d]pyrimidin-4-one
• 3-[(E)-(3-bromophenyl)methylideneamino]-2,5,6-trimethylthieno[2,3-d]pyrimidin-4-one
• AKOS000564128

• MDL： MFCD01156946
• Inchi： 1S/C16H14BrN3OS/c1-9-10(2)22-15-14(9)16(21)20(11(3)19-15)18-8-12-5-4-6-13(17)7-12/h4-8H,1-3H3/b18-8+
• InChI Key： OBNXNBGSTBPMEW-QGMBQPNBSA-N
• SMILES： BrC1=CC=CC(=C1)/C=N/N1C(C)=NC2=C(C1=O)C(C)=C(C)S2

Computed Properties

• Exact Mass: 375.00410Da
• Monoisotopic Mass: 375.00410Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 73.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on <br>3-[(3-Bromo-benzylidene)-amino]-2,5,6-trimethyl-3H-thieno[2,3-d]pyrimidin-4 -one

3-[(3-Bromo-benzylidene)-amino]-2,5,6-trimethyl-3H-thieno[2,3-d]pyrimidin-4-one: A Comprehensive Overview

3-[(3-Bromo-benzylidene)-amino]-2,5,6-trimethyl-3H-thieno[2,3-d]pyrimidin-4-one (CAS No. 333341-31-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties.

The molecular structure of 3-[(3-Bromo-benzylidene)-amino]-2,5,6-trimethyl-3H-thieno[2,3-d]pyrimidin-4-one is characterized by a thienopyrimidine core functionalized with a 3-bromo-benzylidene moiety and three methyl groups. The thienopyrimidine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The presence of the 3-bromo-benzylidene group introduces additional chemical diversity and potential for modulating biological activity.

Recent studies have highlighted the potential of 3-[(3-Bromo-benzylidene)-amino]-2,5,6-trimethyl-3H-thieno[2,3-d]pyrimidin-4-one in cancer therapy. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are crucial for cell survival and proliferation.

In addition to its antitumor properties, 3-[(3-Bromo-benzylidene)-amino]-2,5,6-trimethyl-3H-thieno[2,3-d]pyrimidin-4-one has shown promise in the treatment of inflammatory diseases. Research conducted at the University of California demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 3-[(3-Bromo-benzylidene)-amino]-2,5,6-trimethyl-3H-thieno[2,3-d]pyrimidin-4-one have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an orally administered therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier are additional advantages that enhance its therapeutic potential.

In terms of safety and toxicity, preliminary studies have indicated that 3-[(3-Bromo-benzylidene)-amino]-2,5,6-trimethyl-3H-thieno[2,3-d]pyrimidin-4-one is well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and optimize its dosing regimen.

The synthesis of 3-[(3-Bromo-benzylidene)-amino]-2,5,6-trimethyl-3H-thieno[2,3-d]pyrimidin-4-one has been extensively studied and optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthetic route involving a one-pot multicomponent reaction followed by selective functionalization steps. This synthetic strategy not only simplifies the production process but also reduces the environmental impact by minimizing waste generation.

The potential applications of 3-[(3-Bromo-benzylidene)-amino]-2,5,6-trimethyl-3H-thieno[2,3-d]pyrimidin-4-one extend beyond cancer and inflammatory diseases. Ongoing research is exploring its efficacy in treating viral infections and neurodegenerative disorders. For instance, preliminary data suggest that this compound may have antiviral activity against influenza virus by inhibiting viral replication. Additionally, its ability to modulate neuroinflammation makes it a promising candidate for the treatment of Alzheimer's disease and other neurodegenerative conditions.

In conclusion, 3-[(3-Bromo-benzylidene)-amino]-2,5,6-trimethyl-3H-thieno[2,3-d]pyrimidin-4-one (CAS No. 333341-31-4) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive target for further drug development. Continued research into its mechanism of action and clinical evaluation will be crucial in realizing its full therapeutic potential.